Cas no 1523637-62-8 (8-(Trifluoromethyl)imidazo[1,2-a]pyridin-3-amine)

8-(Trifluoromethyl)imidazo[1,2-a]pyridin-3-amine is a versatile heterocyclic compound featuring a trifluoromethyl group at the 8-position and an amine moiety at the 3-position of the imidazo[1,2-a]pyridine scaffold. The trifluoromethyl group enhances lipophilicity and metabolic stability, making it valuable in medicinal chemistry and drug discovery. The amine functionality provides a reactive handle for further derivatization, enabling the synthesis of diverse analogs. This compound is particularly useful as a building block for pharmaceuticals, agrochemicals, and materials science due to its robust synthetic accessibility and potential bioactivity. Its structural features contribute to improved binding affinity and pharmacokinetic properties in target applications.

8-(Trifluoromethyl)imidazo[1,2-a]pyridin-3-amine structure

1523637-62-8 structure

Product Name:8-(Trifluoromethyl)imidazo[1,2-a]pyridin-3-amine

CAS No:1523637-62-8

MF:C₈H₆F₃N₃

MW:201.148551464081

CID:4827915

Update Time:2025-11-06

8-(Trifluoromethyl)imidazo[1,2-a]pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

- 8-(Trifluoromethyl)imidazo[1,2-a]pyridin-3-amine
- Inchi： 1S/C8H6F3N3/c9-8(10,11)5-2-1-3-14-6(12)4-13-7(5)14/h1-4H,12H2
- InChI Key： DNIIMNKWFWKISO-UHFFFAOYSA-N
- SMILES： FC(C1=CC=CN2C(=CN=C21)N)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 218
XLogP3: 2.3
Topological Polar Surface Area: 43.3

8-(Trifluoromethyl)imidazo[1,2-a]pyridin-3-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM289934-1g	8-(Trifluoromethyl)imidazo[1,2-a]pyridin-3-amine	1523637-62-8	97%	1g	$624	2023-01-07
Chemenu	CM289934-5g	8-(Trifluoromethyl)imidazo[1,2-a]pyridin-3-amine	1523637-62-8	97%	5g	$1870	2023-01-07
Alichem	A029196681-250mg	8-(Trifluoromethyl)imidazo[1,2-a]pyridin-3-amine	1523637-62-8	97%	250mg	438.18 USD	2021-06-01
Alichem	A029196681-1g	8-(Trifluoromethyl)imidazo[1,2-a]pyridin-3-amine	1523637-62-8	97%	1g	844.20 USD	2021-06-01
Alichem	A029196681-5g	8-(Trifluoromethyl)imidazo[1,2-a]pyridin-3-amine	1523637-62-8	97%	5g	2,508.48 USD	2021-06-01
Chemenu	CM289934-1g	8-(Trifluoromethyl)imidazo[1,2-a]pyridin-3-amine	1523637-62-8	97%	1g	$624	2021-08-18
Chemenu	CM289934-5g	8-(Trifluoromethyl)imidazo[1,2-a]pyridin-3-amine	1523637-62-8	97%	5g	$1870	2021-08-18

8-(Trifluoromethyl)imidazo[1,2-a]pyridin-3-amine Related Literature

1. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
2. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
3. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
4. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
5. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300

Additional information on 8-(Trifluoromethyl)imidazo[1,2-a]pyridin-3-amine

Recent Advances in the Study of 8-(Trifluoromethyl)imidazo[1,2-a]pyridin-3-amine (CAS: 1523637-62-8)

The compound 8-(Trifluoromethyl)imidazo[1,2-a]pyridin-3-amine (CAS: 1523637-62-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic scaffold, characterized by the presence of a trifluoromethyl group and an amine functionality, has been explored for its diverse pharmacological properties, including kinase inhibition, antimicrobial activity, and potential use in central nervous system (CNS) disorders. Recent studies have focused on optimizing its synthetic routes, elucidating its mechanism of action, and evaluating its efficacy in various disease models.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 8-(Trifluoromethyl)imidazo[1,2-a]pyridin-3-amine as a potent inhibitor of protein kinases involved in inflammatory pathways. The researchers demonstrated that the trifluoromethyl group enhances the compound's binding affinity to the ATP-binding site of target kinases, thereby improving its inhibitory potency. Molecular docking studies further revealed key interactions between the compound and conserved residues in the kinase domain, providing a structural basis for its selectivity.

In addition to its kinase inhibitory properties, recent investigations have explored the antimicrobial potential of this compound. A study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 8-(Trifluoromethyl)imidazo[1,2-a]pyridin-3-amine exhibit broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The presence of the trifluoromethyl group was found to enhance membrane permeability, contributing to its bactericidal effects. These findings suggest its potential as a lead compound for developing novel antibiotics.

Another area of interest is the compound's application in CNS disorders. Preliminary in vivo studies have shown that 8-(Trifluoromethyl)imidazo[1,2-a]pyridin-3-amine crosses the blood-brain barrier (BBB) and exhibits neuroprotective effects in models of neurodegenerative diseases. Researchers attribute this activity to its ability to modulate oxidative stress and inhibit neuroinflammatory pathways. However, further pharmacokinetic and toxicity studies are required to assess its clinical viability.

The synthetic accessibility of 8-(Trifluoromethyl)imidazo[1,2-a]pyridin-3-amine has also been a focus of recent research. A 2024 publication in Organic Process Research & Development described a scalable and cost-effective synthesis route, employing palladium-catalyzed cross-coupling reactions to introduce the trifluoromethyl group. This advancement addresses previous challenges related to yield and purity, facilitating its broader use in drug discovery programs.

In conclusion, 8-(Trifluoromethyl)imidazo[1,2-a]pyridin-3-amine (CAS: 1523637-62-8) represents a versatile scaffold with promising applications in multiple therapeutic areas. Ongoing research aims to optimize its pharmacological profile, explore novel derivatives, and advance its preclinical development. The compound's unique structural features and demonstrated bioactivities position it as a valuable candidate for future drug discovery efforts.